4-Amino-6-methyl-1,3,5-triazin-2-ol

• IUPAC Name: 4-amino-6-methyl-1H-1,3,5-triazin-2-one
• InChI: InChI=1S/C4H6N4O/c1-2-6-3(5)8-4(9)7-2/h1H3,(H3,5,6,7,8,9)
• InChI Key: UUTHDVPZNWJUFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=O)N1)N
• Molecular Formula: C4H6N4O
• DSSTOX Substance ID: DTXSID80274686
• Molecular Weight: 126.12 g/mol
• CAS RN: 16352-06-0

Description

4-Amino-6-methyl-1,3,5-triazin-2-ol (AMT) is an important organic compound with a wide range of applications in both scientific research and industry. It is a versatile compound that can be used as a reagent, catalyst, or ligand in various reactions. AMT has been extensively studied and used in the fields of biochemistry, organic chemistry, and pharmaceuticals.

Scientific Research Applications

Synthesis and Derivative Development

• Facile Synthesis of Triazine Derivatives : Vahedi et al. (2010) demonstrated a method for synthesizing [1,2,4]triazino[4,3-b][1,2,4,5]tetrazepin derivatives using 4-amino-6-methyl-1,2,4-triazin-5(4H)-one as a building block, highlighting the compound's utility in creating novel derivatives for various applications Vahedi, Rajabzadeh, & Farvandi, 2010.

• Structural Elucidation via Spectroscopy : Jacobsen & Rose (1988) used carbon-13 nuclear magnetic resonance spectroscopy to study the structural aspects of N-Methyl 3-Amino-1,2,4-Triazin-5(2H)-Ones, showing the compound's potential for detailed chemical analysis Jacobsen & Rose, 1988.

Electrochemical Studies

• Electrochemical Behavior Analysis : Farzinnejad et al. (2005) investigated the electroreduction of triazine derivatives, including 4-amino-6-methyl-3-thio-1,2,4-triazine-5-one, in non-aqueous media. This study provided insights into the electrochemical properties and potential applications of these compounds in various fields Farzinnejad, Beigi, Fotouhi, Torkestani, & Ghadirian, 2005.

Polymer Synthesis

• Creation of New Polymers : Kunisada et al. (1991) synthesized new comb-like polymers using isopropenyl-1,3,5-triazines, demonstrating the compound's utility in the development of novel polymers with specific properties Kunisada, Yuki, Miyake, Ogawa, & Yoshimura, 1991.

Biological Activity and Applications

• Bioactive Triazine Synthesis : Banerjee, Brown, & Weerapana (2013) highlighted the synthesis of bioactive 2,4,6-trisubstituted 1,3,5-triazines, which have applications in pharmaceutical, material, and agrochemical industries. The study underscores the biological significance and diverse applications of these compounds Banerjee, Brown, & Weerapana, 2013.

• VEGF-R2 Tyrosine Kinase Inhibitors : Baindur et al. (2005) described 2-Hydroxy-4,6-diamino-[1,3,5]triazines as potent inhibitors of the VEGF-R2 tyrosine kinase, a novel class of compounds with potential therapeutic applications in cancer treatment Baindur, Chadha, Brandt, Asgari, Patch, Schalk-Hihi, Carver, Petrounia, Baumann, Ott, Manthey, Springer, & Player, 2005.

Safety and Hazards

The safety information for 4-Amino-6-methyl-1,3,5-triazin-2-ol includes hazard statements H302-H315-H319-H332-H335 and precautionary statements P261-P280-P305+P351+P338.

Mechanism of Action

Mode of Action

Triazine derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function. The presence of an amino group in the compound might facilitate hydrogen bonding with target proteins, influencing their function .

Action Environment

The action, efficacy, and stability of 4-Amino-6-methyl-1,3,5-triazin-2-ol can be influenced by various environmental factors. For instance, the compound should be stored in a dark place under an inert atmosphere at a temperature between 2-8°C to maintain its stability . Other factors such as pH, presence of other substances, and specific conditions within the body can also affect the compound’s action and efficacy.